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Compound of Interest

Compound Name: Cyanuric acid

Cat. No.: B7763817

Introduction

Cyanuric acid is a stable, heterocyclic compound based on a triazine ring structure, composed
of three carbon and three nitrogen atoms.[1][2] It exists in two tautomeric forms, a tri-keto form
(isocyanuric acid) and a tri-enol form (cyanuric acid), though it is commonly referred to as
cyanuric acid.[2][3] This stable ring structure makes it an excellent building block for
developing thermosetting polymers with high thermal stability and durability. Cyanuric acid-
based resins, particularly epoxy and amino resins, are utilized in the formulation of high-
performance coatings and adhesives.[3] These resins are valued for their strong adhesion,
mechanical strength, and resistance to heat and chemicals, making them suitable for
demanding applications in electronics, automotive, and protective coatings.

Application Notes
Chemistry and Synthesis of Cyanuric Acid-Based
Resins

The synthesis of resins from cyanuric acid typically involves reacting it with other monomers
to create a polymerizable system. The most common derivatives for coatings and adhesives
are based on reactions with formaldehyde or epichlorohydrin.

a) Cyanuric Acid-Formaldehyde Resins (Amino Resins)
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These resins are synthesized by reacting cyanuric acid, often in conjunction with other amino
compounds like urea, with formaldehyde or its polymer form, paraformaldehyde. The reaction
forms methylol groups on the triazine ring, which can then undergo condensation reactions to
form a cross-linked polymer network. This process is typically controlled by adjusting the
temperature and pH.

b) Cyanuric Acid-Epoxy Resins

Epoxy resins based on cyanuric acid are synthesized by reacting cyanuric acid with an
epihalohydrin, such as epichlorohydrin. The resulting molecule, a cyanuric epoxy resin (CER),
contains multiple reactive epoxy groups attached to the central triazine ring. These epoxy
groups are the sites for subsequent curing and cross-linking reactions. The rigid triazine core
provides excellent thermal and mechanical properties to the final cured product.
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Start: Reagents in Reactor
(Cyanuric Acid, Ethylene Glycol)

tep 1

Heat to 195°C
(2 hours)

tep 2

Cool to 85°C
Adjust pH to 8.0-9.0

tep 3

Add Formalin at 80°C

tep 4

Insulation Reaction
(2 hours)

tep 5

[Cool to 50°C]

tep 6

End: Cyanuric Acid Resin
(Purify via Distillation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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